3-(2,3-Dichlorophenyl)prop-2-yn-1-ol

• Molecular Formula: C9H6Cl2O
• Molecular Weight: 201.05 g/mol
• IUPAC Name: 3-(2,3-dichlorophenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C9H6Cl2O/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5,12H,6H2
• InChI Key: VNJFVEPWLIJKJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C#CCO

Description

3-(2,3-Dichlorophenyl)prop-2-yn-1-ol is a propargyl alcohol derivative featuring a dichlorophenyl substituent at the propargyl position. The compound’s structure includes a phenyl ring with chlorine atoms at the 2- and 3-positions, linked to a prop-2-yn-1-ol moiety. Its molecular formula is C₉H₆Cl₂O, with a molecular weight of 201.05 g/mol.

The compound is synthesized via nucleophilic addition reactions, as demonstrated in , where 3-(2,3-Dichlorophenyl)prop-2-yn-1-ol (referred to as compound 13) reacts with vinyl magnesium bromide to form an oxathiolene oxide derivative. The reaction yield for this step is 51%, and the product was characterized by NMR spectroscopy:

• ¹H NMR (CDCl₃, δ): 5.54 (m, 3H), 5.87 (d, J = 14.4 Hz, 1H), 6.27 (dd, J = 18.6 Hz, 11.0 Hz, 1H), 7.30 (m, 2H), 7.56 (m, 1H).
• ¹³C NMR (CDCl₃, δ): 81.23, 124.21, 126.80, 128.20, 129.77, 131.16, 132.18, 133.09, 134.40, 142.15, 145.04 .

Comparison with Similar Compounds

3-(3,4-Dichlorophenyl)prop-2-yn-1-ol

• Molecular Formula : C₉H₆Cl₂O (MW: 201.05 g/mol).
• Synthesis Yield : 66% (vs. 51% for the 2,3-dichloro isomer) .
• ¹H NMR : δ = 4.48 (s, 2H, CH₂), 7.45–7.52 (m, 3H, Ar).

1-(2,3-Dichlorophenyl)prop-2-yn-1-ol

• Structure : Propargyl alcohol is attached to the phenyl ring at position 1 (vs. position 3 in the target compound).
• Relevance : This positional isomer may exhibit altered regioselectivity in cyclization reactions, as seen in gold(I)-catalyzed transformations .

Heteroaromatic Analogs: Pyridine Derivatives

3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol

• Structure : Replaces the benzene ring with a pyridine ring (Cl at 2- and 5-positions).
• Impact : The nitrogen atom in pyridine introduces electronegativity, altering solubility and electronic properties. However, detailed NMR or yield data are unavailable .

Substituted Propanol Derivatives

3-(3-Chloro-2-methylphenyl)-1-propanol

• Structure: Features a saturated propanol chain and a methyl substituent on the phenyl ring.
• Molecular Formula : C₁₀H₁₃ClO (MW: 184.67 g/mol).
• Key Difference : The absence of a triple bond reduces reactivity toward cycloaddition or isomerization reactions compared to propargyl alcohols .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Synthesis Yield	Key NMR Peaks (¹H, δ)
3-(2,3-Dichlorophenyl)prop-2-yn-1-ol	C₉H₆Cl₂O	201.05	Phenyl 2,3-Cl	51%	5.54 (m), 7.30–7.56 (m, Ar)
3-(3,4-Dichlorophenyl)prop-2-yn-1-ol	C₉H₆Cl₂O	201.05	Phenyl 3,4-Cl	66%	4.48 (s, CH₂), 7.45–7.52 (m, Ar)
1-(2,3-Dichlorophenyl)prop-2-yn-1-ol	C₉H₆Cl₂O	201.05	Phenyl 1-(propargyl)	N/A	N/A
3-(2,5-Dichloropyridin-3-yl)prop-2-yn-1-ol	C₈H₅Cl₂NO	218.04	Pyridine 2,5-Cl	N/A	N/A
3-(3-Chloro-2-methylphenyl)-1-propanol	C₁₀H₁₃ClO	184.67	Phenyl 3-Cl, 2-CH₃	N/A	N/A

Research Findings and Implications

Substituent Position Effects : The 3,4-dichloro isomer exhibits higher synthesis yields (66%) than the 2,3-dichloro compound (51%), suggesting steric or electronic advantages in the reaction environment .

Reactivity Trends: Propargyl alcohols with triple bonds (e.g., 3-(2,3-Dichlorophenyl)prop-2-yn-1-ol) are more reactive in cyclization and nucleophilic addition reactions compared to saturated analogs like 3-(3-chloro-2-methylphenyl)-1-propanol .

Structural Isomerism : Positional changes in chlorine or propargyl groups alter NMR profiles and reaction pathways, as seen in gold-catalyzed transformations .